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Compound of Interest

Compound Name: ST 198

Cat. No.: B1682475

Get Quote

Initial research indicates that "ST 198" is a designation for a bacterial sequence type, primarily

the globally significant, multidrug-resistant Salmonella enterica serovar Kentucky ST198, and

not a chemical compound. The extensive body of scientific literature associated with "ST 198"

focuses on the genomics, epidemiology, and antibiotic resistance mechanisms of this

pathogen.

Therefore, a technical guide on the "biological properties of ST 198 compound" as a

therapeutic agent cannot be generated based on the available scientific data.

We propose to pivot the topic to a comprehensive technical guide on the biological properties

of Salmonella enterica serovar Kentucky ST198. This report will be tailored to the requested

audience of researchers and drug development professionals, providing in-depth information

on:

Genomic Characteristics and Epidemiology: Delving into the genetic makeup of ST198, its

evolutionary history, and global spread.

Antimicrobial Resistance: A detailed analysis of the resistance mechanisms and profiles to

various antibiotics, with quantitative data presented in tabular format.
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Virulence and Pathogenesis: An examination of the factors contributing to its pathogenicity

and its interactions with host organisms.

Experimental Data: Where available in the literature, we will detail experimental protocols

and present findings from in vitro and in vivo studies.

Signaling and Metabolic Pathways: Diagrams will be created to illustrate key genetic and

metabolic features of this bacterial strain.

Please advise if you would like to proceed with this revised and scientifically accurate topic.

Your confirmation is required before we proceed with the in-depth research and content

creation for the technical guide on Salmonella enterica serovar Kentucky ST198.

To cite this document: BenchChem. [Clarification Regarding the Topic "ST 198 Compound"].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682475/docs#clarification-regarding-the-topic-st-
198-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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